Cas no 1353963-61-7 (2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide)

• Product Name: 2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide
• CAS No: 1353963-61-7
• MF: C₁₁H₁₂Cl₃NO
• MW: 280.578080177307
• CID: 2161947
• Update Time: 2025-06-15

2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(2,3-dichloro-benzyl)-n-ethyl-acetamide
• 2-Chloro-N-(2,3-dichlorobenzyl)-N-ethylacetamide
• AM93313
• 2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide

• Inchi： 1S/C11H12Cl3NO/c1-2-15(10(16)6-12)7-8-4-3-5-9(13)11(8)14/h3-5H,2,6-7H2,1H3
• InChI Key： XGALHOSXXPMXGV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CN(C(CCl)=O)CC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Topological Polar Surface Area: 20.3

Additional information on 2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide

Introduction to 2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide (CAS No. 1353963-61-7)

2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide, with the CAS number 1353963-61-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of acetamides and is characterized by its chlorinated benzyl and ethyl substituents, which confer specific physicochemical properties and biological activities.

The molecular formula of 2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide is C₁₂H₁₂Cl₃NO, and its molecular weight is approximately 289.58 g/mol. The compound is a white crystalline solid at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 75 to 78°C, making it suitable for various synthetic and analytical processes.

In the realm of pharmaceutical research, 2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and pain signaling. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its anti-inflammatory properties, 2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide has also shown promise as a potential analgesic agent. Research conducted at the University of California, San Francisco (UCSF) revealed that this compound can effectively reduce nociceptive responses in animal models of chronic pain. The mechanism of action appears to involve the modulation of sodium channels and the inhibition of nociceptor sensitization, which are key factors in the development and maintenance of chronic pain conditions.

The structural features of 2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide, particularly the presence of multiple chlorine atoms and the acetamide functional group, contribute to its unique pharmacological profile. The chlorinated benzyl moiety enhances lipophilicity, facilitating cellular uptake and distribution, while the acetamide group confers stability and reduces metabolic degradation. These properties make it an attractive candidate for further optimization through medicinal chemistry approaches.

In addition to its therapeutic potential, 2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide has been utilized as a valuable tool compound in biochemical assays and high-throughput screening (HTS) platforms. Its well-defined structure and known biological activities enable researchers to use it as a reference standard or positive control in experiments aimed at identifying new drug candidates or validating target interactions.

The synthesis of 2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide typically involves a multi-step process that includes the formation of an intermediate chlorinated benzylamine followed by acetylation with ethyl chloroacetate. Optimized synthetic routes have been reported in the literature to improve yield and purity, making it more accessible for large-scale production and commercialization.

Safety considerations are an essential aspect of working with any chemical compound. While 2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide is not classified as a hazardous material under current regulations, appropriate handling procedures should be followed to ensure laboratory safety. This includes using personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when handling volatile solvents, and disposing of waste materials according to local environmental guidelines.

In conclusion, 2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide (CAS No. 1353963-61-7) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and optimization. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical science.